64-85-7

Desoxycortone

In Stock

• CAS RN:
• 64-85-7

• Formula:
• C21H30O3

• InChI:
• InChI=1S/C21H30O3/c1-20-9-7-14(23)11-13(20)3-4-15-16-5-6-18(19(24)12-22)21(16,2)10-8-17(15)20/h11,15-18,22H,3-10,12H2,1-2H3

• InChIKey:
• ZESRJSPZRDMNHY-YFWFAHHUSA-N

• 11-deoxy Corticosterone (DOC) is an endogenous mineralocorticoid synthesized in the zona fasciculata and zona glomerulosa of the adrenal gland. It is a metabolite of progesterone and precursor to aldosterone and corticosterone. DOC is metabolized to the neuroactive compound (3α,5α)-2,21-dihydroxypregnan-20-one (THDOC), which positively modulates GABAA receptors and produces effects similar to barbiturates in rats. Injections of naloxone and corticotropin-releasing hormone (CRH) increase, while dexamethasone decreases, DOC in cynomolgus monkeys. DOC levels are increased 3.4-fold in obese and diabetic mice.
  Desoxycorticosterone is a C-21 steroid hormone synthesized by the adrenal gland that is a precursor for cortisol and aldosterone and has potential mineralocorticoid activity.
  11-Deoxycorticosterone, also known as 21-hydroxyprogesterone or cortexone, belongs to th...

Quinamine

In Stock

• CAS RN:
• 464-85-7

• Formula:
• C19H24N2O2

• InChI:
• InChI=1S/C19H24N2O2/c1-2-13-12-21-9-7-14(13)11-17(21)19-18(22,8-10-23-19)15-5-3-4-6-16(15)20-19/h2-6,13-14,17,20,22H,1,7-12H2/t13-,14-,17-,18?,19?/m0/s1

• InChIKey:
• ALNKTVLUDWIWIH-UHFFFAOYSA-N

• Quinamine is a natural product found in Cinchona calisaya, Cinchona pubescens, and Ciliosemina pedunculata with data available.

2-Oxo-2-(1-naphthyl)ethanal

In Stock

• CAS RN:
• 63464-85-7

• Formula:
• C12H8O2

• InChI:
• InChI=1S/C12H8O2/c13-8-12(14)11-7-3-5-9-4-1-2-6-10(9)11/h1-8H

• InChIKey:
• MNUUAKJFDJVFQI-UHFFFAOYSA-N

• 2-Oxo-2-(1-naphthyl)ethanal is a useful research compound. Its molecular formula is C12H8O2 and its molecular weight is 184.19 g/mol. The purity is usually 95%.

1H-Pyrazole, 3-methyl-5-(trimethylsilyl)-

Usually In Stock

• CAS RN:
• 89864-85-7

• Formula:
• C7H14N2Si

• InChI:
• InChI=1S/C7H14N2Si/c1-6-5-7(9-8-6)10(2,3)4/h5H,1-4H3,(H,8,9)

• InChIKey:
• WJZXHXDYXIMHHB-UHFFFAOYSA-N

• 1H-Pyrazole, 3-methyl-5-(trimethylsilyl)- is a useful research compound. Its molecular formula is C7H14N2Si and its molecular weight is 154.28 g/mol. The purity is usually 95%.

4,5,6,7-Tetrafluoro-2H-isoindole

Usually In Stock

• CAS RN:
• 55164-85-7

• Formula:
• C8H3F4N

• InChI:
• InChI=1S/C8H3F4N/c9-5-3-1-13-2-4(3)6(10)8(12)7(5)11/h1-2,13H

• InChIKey:
• ZOOZQZJGECAKEH-UHFFFAOYSA-N

• 4,5,6,7-Tetrafluoro-2H-isoindole is a useful research compound. Its molecular formula is C8H3F4N and its molecular weight is 189.11 g/mol. The purity is usually 95%.

(1E,4E)-1,5-bis(4-methoxyphenyl)penta-1,4-dien-3-one

In Stock

• CAS RN:
• 50764-85-7

• Formula:
• C19H18O3

• InChI:
• InChI=1S/C19H18O3/c1-21-18-11-5-15(6-12-18)3-9-17(20)10-4-16-7-13-19(22-2)14-8-16/h3-14H,1-2H3/b9-3+,10-4+

• InChIKey:
• IOZVKDXPBWBUKY-LQIBPGRFSA-N

• (1E,4E)-1,5-bis(4-methoxyphenyl)penta-1,4-dien-3-one is a member of methoxybenzenes.

Methyl 3-(pyridin-2-ylamino)propanoate

In Stock

• CAS RN:
• 55364-85-7

• Formula:
• C9H12N2O2

• InChI:
• InChI=1S/C9H12N2O2/c1-13-9(12)5-7-11-8-4-2-3-6-10-8/h2-4,6H,5,7H2,1H3,(H,10,11)

• InChIKey:
• CKZDJCJSSSCYFN-UHFFFAOYSA-N

• Methyl 3-(pyridin-2-ylamino)propanoate is a useful research compound. Its molecular formula is C9H12N2O2 and its molecular weight is 180.2g/mol. The purity is usually 95%.

1-(2-Methyl-5-nitrophenyl)sulfonylbenzimidazole

Usually In Stock

• CAS RN:
• 92164-85-7

• Formula:
• C14H11N3O4S

• InChI:
• InChI=1S/C14H11N3O4S/c1-10-6-7-11(17(18)19)8-14(10)22(20,21)16-9-15-12-4-2-3-5-13(12)16/h2-9H,1H3

• InChIKey:
• SRRXEBCBKLGWSD-UHFFFAOYSA-N

• 1-(2-Methyl-5-nitrophenyl)sulfonylbenzimidazole is a useful research compound. Its molecular formula is C14H11N3O4S and its molecular weight is 317.32g/mol. The purity is usually 95%.

4-chloro-2-(2-oxopyrrolidin-1-yl)benzoic Acid

In Stock

• CAS RN:
• 869464-85-7

• Formula:
• C11H10ClNO3

• InChI:
• InChI=1S/C11H10ClNO3/c12-7-3-4-8(11(15)16)9(6-7)13-5-1-2-10(13)14/h3-4,6H,1-2,5H2,(H,15,16)

• InChIKey:
• ZHYKUDYDCHFXRN-UHFFFAOYSA-N

• 4-chloro-2-(2-oxopyrrolidin-1-yl)benzoic Acid is a useful research compound. Its molecular formula is C11H10ClNO3 and its molecular weight is 239.66. The purity is usually 95%.

Cyclopentyl(4-((2,5-dihydro-1H-pyrrol-1-yl)methyl)phenyl)methanone

In Stock

• CAS RN:
• 898764-85-7

• Formula:
• C17H21NO

• InChI:
• InChI=1S/C17H21NO/c19-17(15-5-1-2-6-15)16-9-7-14(8-10-16)13-18-11-3-4-12-18/h3-4,7-10,15H,1-2,5-6,11-13H2

• InChIKey:
• XSRLKBKMQGDTAT-UHFFFAOYSA-N

• Cyclopentyl(4-((2,5-dihydro-1H-pyrrol-1-yl)methyl)phenyl)methanone is a useful research compound. Its molecular formula is C17H21NO and its molecular weight is 255.35 g/mol. The purity is usually 95%.

5-acetyl-9-(4-dimethylaminophenyl)-6-phenyl-8,9,10,11-tetrahydro-6H-benzo[b][1,4]benzodiazepin-7-one

• CAS RN:
• 351164-85-7

• Formula:
• C29H29N3O2

• InChI:
• InChI=1S/C29H29N3O2/c1-19(33)32-26-12-8-7-11-24(26)30-25-17-22(20-13-15-23(16-14-20)31(2)3)18-27(34)28(25)29(32)21-9-5-4-6-10-21/h4-16,22,29-30H,17-18H2,1-3H3

• InChIKey:
• SVLJDVLFGSUWDI-UHFFFAOYSA-N

• 5-acetyl-9-(4-dimethylaminophenyl)-6-phenyl-8,9,10,11-tetrahydro-6H-benzo[b][1,4]benzodiazepin-7-one is a useful research compound. Its molecular formula is C29H29N3O2 and its molecular weight is 451.6g/mol. The purity is usually 95%.

N-[5-[2-(4-ethoxyanilino)-2-oxoethyl]sulfanyl-1,3,4-thiadiazol-2-yl]butanamide

In Stock

• CAS RN:
• 393564-85-7

• Formula:
• C16H20N4O3S2

• InChI:
• InChI=1S/C16H20N4O3S2/c1-3-5-13(21)18-15-19-20-16(25-15)24-10-14(22)17-11-6-8-12(9-7-11)23-4-2/h6-9H,3-5,10H2,1-2H3,(H,17,22)(H,18,19,21)

• InChIKey:
• UFIKOQSKFSQFAM-UHFFFAOYSA-N

• N-[5-[2-(4-ethoxyanilino)-2-oxoethyl]sulfanyl-1,3,4-thiadiazol-2-yl]butanamide is a useful research compound. Its molecular formula is C16H20N4O3S2 and its molecular weight is 380.48. The purity is usually 95%.

N5-(4-chlorophenyl)-4-chloro-1,3-dimethyl-1H-pyrazolo[3,4-b]pyridine-5-carboxamide

In Stock

• CAS RN:
• 649664-85-7

• Formula:
• C15H12Cl2N4O

• InChI:
• InChI=1S/C15H12Cl2N4O/c1-8-12-13(17)11(7-18-14(12)21(2)20-8)15(22)19-10-5-3-9(16)4-6-10/h3-7H,1-2H3,(H,19,22)

• InChIKey:
• SIIKMNBSDJOZFZ-UHFFFAOYSA-N

• N5-(4-chlorophenyl)-4-chloro-1,3-dimethyl-1H-pyrazolo[3,4-b]pyridine-5-carboxamide is a useful research compound. Its molecular formula is C15H12Cl2N4O and its molecular weight is 335.2 g/mol. The purity is usually 95%.

2-[[3-(2-Methylphenyl)-2,4-dioxoquinazolin-1-yl]methyl]benzonitrile

In Stock

• CAS RN:
• 958564-85-7

• Formula:
• C23H17N3O2

• InChI:
• InChI=1S/C23H17N3O2/c1-16-8-2-6-12-20(16)26-22(27)19-11-5-7-13-21(19)25(23(26)28)15-18-10-4-3-9-17(18)14-24/h2-13H,15H2,1H3

• InChIKey:
• NFRVSQJZQKUCNJ-UHFFFAOYSA-N

• 2-[[3-(2-Methylphenyl)-2,4-dioxoquinazolin-1-yl]methyl]benzonitrile is a useful research compound. Its molecular formula is C23H17N3O2 and its molecular weight is 367.408. The purity is usually 95%.

3-Bromo-5-tert-butyl-4,5-dihydroisoxazole

In Stock

• CAS RN:
• 128464-85-7

• Formula:
• C7H12BrNO

• InChI:
• InChI=1S/C7H12BrNO/c1-7(2,3)5-4-6(8)9-10-5/h5H,4H2,1-3H3

• InChIKey:
• OVTHQBDSNGJXQT-UHFFFAOYSA-N

• 3-Bromo-5-tert-butyl-4,5-dihydroisoxazole is a useful research compound. Its molecular formula is C7H12BrNO and its molecular weight is 206.08 g/mol. The purity is usually 95%.

(S)-Ethyl 2-phenyl-2-((S)-piperidin-2-yl)acetate hydrochloride

Usually In Stock

• CAS RN:
• 851764-85-7

• Formula:
• C15H22ClNO2

• InChI:
• InChI=1S/C15H21NO2.ClH/c1-2-18-15(17)14(12-8-4-3-5-9-12)13-10-6-7-11-16-13;/h3-5,8-9,13-14,16H,2,6-7,10-11H2,1H3;1H/t13-,14-;/m0./s1

• InChIKey:
• ZNSNAOXTBUHNKX-IODNYQNNSA-N

• (S)-Ethyl 2-phenyl-2-((S)-piperidin-2-yl)acetate hydrochloride, also known as (S)-Ethyl 2-phenyl-2-((S)-piperidin-2-yl)acetate hydrochloride, is a useful research compound. Its molecular formula is C15H22ClNO2 and its molecular weight is 283.79 g/mol. The purity is usually 95%.

2-(2,6-Dimethoxybenzoyl)-5-methylpyridine

In Stock

• CAS RN:
• 1187164-85-7

• Formula:
• C15H15NO3

• InChI:
• InChI=1S/C15H15NO3/c1-10-7-8-11(16-9-10)15(17)14-12(18-2)5-4-6-13(14)19-3/h4-9H,1-3H3

• InChIKey:
• UTXVYQCTHRVUBC-UHFFFAOYSA-N

• 2-(2,6-Dimethoxybenzoyl)-5-methylpyridine is a useful research compound. Its molecular formula is C15H15NO3 and its molecular weight is 257.28 g/mol. The purity is usually 95%.

Tert-butyl 4-(4-bromophenyl)-4-fluoropiperidine-1-carboxylate

In Stock

• CAS RN:
• 1093064-85-7

• Formula:
• C16H21BrFNO2

• InChI:
• InChI=1S/C16H21BrFNO2/c1-15(2,3)21-14(20)19-10-8-16(18,9-11-19)12-4-6-13(17)7-5-12/h4-7H,8-11H2,1-3H3

• InChIKey:
• IJAXYEOEPQQWCO-UHFFFAOYSA-N

• Tert-butyl 4-(4-bromophenyl)-4-fluoropiperidine-1-carboxylate is a useful research compound. Its molecular formula is C16H21BrFNO2 and its molecular weight is 358.25 g/mol. The purity is usually 95%.

6-(5-Fluoropyridin-3-yl)pyrimidin-4-ol

In Stock

• CAS RN:
• 1690864-85-7

• Formula:
• C9H6FN3O

• InChI:
• InChI=1S/C9H6FN3O/c10-7-1-6(3-11-4-7)8-2-9(14)13-5-12-8/h1-5H,(H,12,13,14)

• InChIKey:
• RMTNKJFLHYBMQB-UHFFFAOYSA-N

• 6-(5-Fluoropyridin-3-yl)pyrimidin-4-ol is a useful research compound. Its molecular formula is C9H6FN3O and its molecular weight is 191.16 g/mol. The purity is usually 95%.